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Compound of Interest

Compound Name: N-Acetyl-L-tyrosinamide

Cat. No.: B556345 Get Quote

For researchers and scientists engaged in drug development and laboratory research, the

proper disposal of chemical reagents is a critical component of operational safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe handling and disposal of N-Acetyl-L-tyrosinamide, ensuring adherence to safety

protocols and minimizing environmental impact.

N-Acetyl-L-tyrosinamide is recognized as a substance that requires careful handling due to

its potential to cause skin, eye, and respiratory irritation.[1] While it may not be classified as

hazardous for transport, proper disposal protocols are necessary to mitigate any potential risks.

[2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle N-Acetyl-L-tyrosinamide
with appropriate personal protective equipment (PPE). This includes, but is not limited to,

safety goggles, chemical-resistant gloves, and a lab coat. In case of spills, avoid generating

dust and collect the material using dry cleanup procedures.[2][3]

Quantitative Data Summary
For quick reference, the following table summarizes key safety and identification information for

N-Acetyl-L-tyrosinamide.
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Property Value Reference

CAS Number 1948-71-6 [1]

Molecular Formula C₁₁H₁₄N₂O₃ [1]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.

[4]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the recommended steps for the proper disposal of N-Acetyl-L-
tyrosinamide. This procedure is based on general best practices for non-hazardous chemical

waste and should be adapted to comply with all applicable local, state, and federal regulations.

Materials:

Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat

Sealable, labeled waste container

Chemical fume hood (if available and necessary)

Spill control materials (e.g., absorbent pads, sweeper)

Procedure:

Risk Assessment: Before beginning, review the Safety Data Sheet (SDS) provided by the

supplier for any specific disposal instructions. Assess the quantity of waste and the potential

for exposure.
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Personal Protection: Don appropriate PPE, including safety glasses with side shields,

chemical-resistant gloves, and a lab coat.

Containment:

For unused, uncontaminated product, if recycling or reuse is not feasible, prepare it for

disposal in its original container or a suitable, clearly labeled waste container.[3]

For contaminated waste (e.g., spill clean-up material), carefully place it into a sealable and

appropriately labeled hazardous waste container.[3]

Waste Segregation: Do not mix N-Acetyl-L-tyrosinamide waste with other chemical waste

streams unless explicitly permitted by your institution's waste management guidelines.

Labeling: Clearly label the waste container with "N-Acetyl-L-tyrosinamide Waste" and any

other information required by your institution's environmental health and safety (EHS)

department.

Storage: Store the sealed waste container in a designated waste accumulation area, away

from incompatible materials.[3]

Final Disposal: Arrange for the disposal of the waste through your institution's licensed

hazardous waste contractor.[3] Always adhere to all local, state, and federal regulations for

chemical waste disposal.[2]

Documentation: Maintain a record of the disposed chemical, including the quantity and date

of disposal, as per your laboratory's standard operating procedures.

Environmental Precautions:

It is crucial to prevent N-Acetyl-L-tyrosinamide from entering drains or waterways.[3] Spills

should be contained and cleaned up in a manner that prevents environmental release.

Disposal Decision Workflow
The following diagram illustrates the logical steps for making decisions regarding the disposal

of N-Acetyl-L-tyrosinamide waste.
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Identify N-Acetyl-L-tyrosinamide Waste

Is the waste
contaminated?

Unused, Uncontaminated Product

No

Contaminated Waste
(e.g., spills, mixtures)

Yes

Recycling/Reuse
Feasible?

Place in a suitable, closed,
and labeled container for disposal

Consult Supplier for
Potential Recycling/Reuse

Yes No

Store container in a designated
waste accumulation area

Arrange for disposal by a licensed
hazardous waste contractor

Follow all local, state,
and federal regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b556345?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetyl-L-tyrosinamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Acetyl-L-tyrosinamide
https://www.chemsrc.com/en/cas/1948-71-6_29158.html
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_N_Acetyl_L_tyrosine.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_N_Acetyl_L_tyrosine.pdf
https://www.benchchem.com/product/b556345#n-acetyl-l-tyrosinamide-proper-disposal-procedures
https://www.benchchem.com/product/b556345#n-acetyl-l-tyrosinamide-proper-disposal-procedures
https://www.benchchem.com/product/b556345#n-acetyl-l-tyrosinamide-proper-disposal-procedures
https://www.benchchem.com/product/b556345#n-acetyl-l-tyrosinamide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b556345?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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